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Compound of Interest

Compound Name: Anthraflavic acid

Cat. No.: B191064 Get Quote

Anthraflavic acid, also known as 2,6-dihydroxyanthraquinone, is a compound utilized in

various research and development applications.[1][2][3] While a valuable chemical, it presents

hazards that necessitate strict adherence to safety protocols to ensure the well-being of

laboratory personnel and the integrity of experimental outcomes. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans for

researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Anthraflavic acid is classified as a hazardous substance that can cause skin irritation, serious

eye irritation, and may lead to respiratory irritation.[1][4][5] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory when handling this chemical.

Summary of Hazard Classifications and Recommended PPE
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Hazard Classification GHS Codes
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation H315

Chemical-resistant gloves

(e.g., nitrile), lab coat, long

pants, and closed-toe shoes.

[2][4][6][7]

Serious Eye Irritation H319

Safety glasses with side

shields or chemical splash

goggles.[2][4][7] A face shield

is recommended when there is

a risk of splashing.[6][8]

Specific Target Organ Toxicity

(Single Exposure) -

Respiratory Irritation

H335

A NIOSH-approved N95 dust

mask or a respirator should be

used, especially when

handling the powder form, to

avoid inhalation.[2][4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational procedure is critical to minimize exposure and

prevent contamination.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation of dust particles.[7]

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.[7][9]

Gather all necessary materials, including Anthraflavic acid, solvents, and laboratory

equipment, before donning PPE.

2. Donning Personal Protective Equipment (PPE):
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Gloves: Wear chemical-resistant gloves, such as nitrile gloves.[2][6][7] Inspect gloves for any

signs of damage before use.

Eye and Face Protection: At a minimum, wear safety glasses with side shields.[7] When

there is a potential for splashing, wear chemical splash goggles and a face shield.[6][8]

Respiratory Protection: Use a NIOSH-approved N95 dust mask or a respirator to prevent

inhalation of the powder.[2]

Protective Clothing: A buttoned lab coat worn over long pants and closed-toe shoes is

required to protect the skin.[6][7][10]

3. Handling and Experimental Procedure:

Handle Anthraflavic acid as a powder, carefully weighing and transferring the material to

avoid generating dust.

When preparing solutions, slowly add the acid to the solvent to prevent splashing.[7]

Keep all containers of Anthraflavic acid tightly sealed when not in use.[1]

4. Post-Handling and Decontamination:

Wipe down the work area with an appropriate cleaning agent.

Properly remove and dispose of contaminated gloves and any other disposable PPE.

Wash hands thoroughly with soap and water after removing gloves and before leaving the

laboratory.[7]

First Aid Measures:

After skin contact: Immediately wash with plenty of water and soap and rinse thoroughly.[1] If

skin irritation occurs, seek medical advice.[4]

After eye contact: Rinse the opened eye for several minutes under running water.[1] If eye

irritation persists, get medical advice/attention.[4]
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After inhalation: Move the person to fresh air. If the person feels unwell, call a poison center

or doctor.[4]

Disposal Plan
Proper disposal of Anthraflavic acid and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Unused Anthraflavic acid and solutions containing it must be disposed of

as hazardous chemical waste.[1][11] Do not dispose of it down the drain or with household

garbage.[1]

Contaminated Materials: All disposable items that have come into contact with Anthraflavic
acid, such as gloves, wipes, and weighing papers, should be collected in a designated

hazardous waste container.[12]

Labeling and Storage: All waste containers must be clearly labeled with the words

"Hazardous Waste" and the chemical name.[11] Store waste in a designated satellite

accumulation area away from incompatible materials.[11]

Experimental Workflow for Handling Anthraflavic
Acid
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Caption: Workflow for the safe handling of Anthraflavic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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